Cas no 47458-32-2 (Octadecylsuccinic anhydride)

• Product Name: Octadecylsuccinic anhydride
• CAS No: 47458-32-2
• MF: C₂₂H₄₀O₃
• MW: 352.551207542419
• MDL: MFCD00014551
• CID: 331145
• PubChem ID: 87574036
• Update Time: 2025-11-02

Octadecylsuccinic anhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,dihydro-3-octadecyl-
• Octadecylsuccinic Anhydride
• 3-octadecyloxolane-2,5-dione
• n-Octadecylsuccinic anhydride
• Octadecyl succinic anhydride
• 3-Octadecyldihydrofuran-2,5-dione
• 2,5-Furandione, dihydro-3-octadecyl-
• 2-Octadecylsuccinic anhydride
• OCTADECYLSUCCINICANHYDRIDE
• ZJFCVUTYZHUNSW-UHFFFAOYSA-N
• C22H40O3
• Dihydro-3-octadecylfuran-2,5-dione
• stearylsuccinic anhydride
• 2, dihydro-3-octadecyl-
• NCIOpen2_009231
• NS
• EINECS 256-316-6
• NS00059266
• D91787
• NSC 79894
• FT-0723925
• CS-0205212
• 2,5-Furandione, dihydro-3-(16-methylheptadecyl)-
• AKOS024399254
• LS-14974
• NSC-79894
• DTXSID00858785
• 3-Octadecyldihydro-2,5-furandione #
• NSC79894
• 47458-32-2
• SCHEMBL1094586
• O0018
• MFCD00014551
• DB-255861
• Octadecylsuccinic anhydride

• MDL： MFCD00014551
• Inchi： 1S/C22H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-19-21(23)25-22(20)24/h20H,2-19H2,1H3
• InChI Key： ZJFCVUTYZHUNSW-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 352.29800
• Monoisotopic Mass: 352.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 9.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 0.941
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 468.7°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.466
• PSA: 43.37000
• LogP: 6.72770
• Sensitiveness: Easily absorb moisture
• Solubility: Not available

Octadecylsuccinic anhydride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Octadecylsuccinic anhydride

Octadecylsuccinic Anhydride (CAS No 47458-32-2): Properties, Applications, and Market Insights

Octadecylsuccinic anhydride (CAS No 47458-32-2) is a versatile chemical compound widely used in various industrial applications. This long-chain aliphatic succinic anhydride derivative has gained significant attention due to its unique properties, including excellent hydrophobicity, thermal stability, and reactivity with hydroxyl groups. As industries increasingly focus on sustainable and high-performance materials, octadecylsuccinic anhydride applications continue to expand across multiple sectors.

The molecular structure of octadecyl succinic anhydride features an 18-carbon alkyl chain attached to a succinic anhydride moiety, giving it both hydrophobic and reactive characteristics. This dual nature makes it particularly valuable in polymer modification and surface treatment applications. Recent studies highlight its growing importance in bio-based material development, aligning with current trends toward environmentally friendly chemical solutions.

One of the primary uses of CAS 47458-32-2 is in the production of alkyd resins and other coating materials. The compound's ability to react with polyols creates durable, water-resistant films that are essential for protective coatings. In the adhesives industry, octadecylsuccinic anhydride serves as a crucial intermediate for developing high-performance bonding agents with improved flexibility and adhesion properties.

The paper industry has also adopted octadecylsuccinic anhydride as an effective sizing agent. Its hydrophobic properties help control water penetration in paper products while maintaining printability. With the increasing demand for sustainable packaging solutions, researchers are exploring bio-derived alternatives using modified versions of this anhydride.

In the field of nanomaterial surface modification, 47458-32-2 plays a vital role in improving the dispersion of nanoparticles in polymer matrices. This application is particularly relevant to the development of advanced composites for automotive and aerospace industries, where lightweight yet strong materials are in high demand.

The global market for octadecylsuccinic anhydride has shown steady growth, driven by expanding applications in coatings, adhesives, and specialty chemicals. Manufacturers are focusing on developing high-purity grades to meet the stringent requirements of electronic and pharmaceutical applications. Current research directions include optimizing production processes to reduce energy consumption and exploring green chemistry approaches for its synthesis.

From a technical perspective, handling octadecylsuccinic anhydride requires standard laboratory precautions. The compound typically appears as a white to pale yellow waxy solid with a melting point range of 50-60°C. Its solubility characteristics make it compatible with various organic solvents, facilitating its incorporation into different formulations.

Quality control parameters for CAS 47458-32-2 include acid value, melting point, and color index. Advanced analytical techniques such as FTIR and HPLC are commonly employed to verify the compound's purity and structural integrity. These quality measures ensure consistent performance in end-use applications.

Future developments in octadecylsuccinic anhydride technology may focus on bio-based production routes and novel derivatives with enhanced properties. As industries seek alternatives to traditional petrochemical-derived products, this versatile anhydride continues to attract research interest for its potential in sustainable material development.

For researchers and industry professionals seeking detailed technical information about octadecylsuccinic anhydride properties, numerous peer-reviewed studies and patents are available. These resources provide valuable insights into synthesis methods, reaction mechanisms, and application-specific formulations using this important chemical intermediate.

The versatility of 47458-32-2 octadecylsuccinic anhydride ensures its continued relevance across multiple industries. From improving coating durability to enabling advanced material development, this compound addresses many contemporary challenges in material science and industrial chemistry.